7-Chloro-1H-2-benzopyran-1-one

• Molecular Formula: C9H5ClO2
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 7-chloroisochromen-1-one
• InChI: InChI=1S/C9H5ClO2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H
• InChI Key: MFBFJLYXDWGCKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=COC2=O)Cl

Description

7-Chloro-1H-2-benzopyran-1-one is a useful research compound. Its molecular formula is C9H5ClO2 and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated sulphuric acid (15 ml) was added to 5-chloro-2(2-methoxyvinyl)-benzoic acid (4.43 g) at 0° C. The mixture was stirred for 2 hours, then diluted with ice/water. The product was extracted with ethyl acetate (3×15 ml) and the combined extracts washed with saturated sodium bicarbonate solution. The solution was dried (magnesium sulfate), filtered and concentrated. The residue was purified by flash chromatography (0-5% ethyl acetate/hexane) to afford the sub-title compound as a white solid (3.04 g, 81%); mp 109.8-110.9° C.; 1H NMR (400 MHz, CDCl3) δ 6.51(1H, d), 7.28-7.32(1H, m), 7.41(1H, d), 7.64-7.70(1H, m), 8.28(1H, m).